2-(Methylsulfanyl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one

• IUPAC Name: 2-methylsulfanyl-1-[4-(trifluoromethyl)phenyl]ethanone
• InChI: InChI=1S/C10H9F3OS/c1-15-6-9(14)7-2-4-8(5-3-7)10(11,12)13/h2-5H,6H2,1H3
• InChI Key: JZJVYPCVACCIFG-UHFFFAOYSA-N
• Canonical SMILES: CSCC(=O)C1=CC=C(C=C1)C(F)(F)F
• Molecular Formula: C10H9F3OS
• Molecular Weight: 234.24 g/mol
• CAS No.: 136067-94-2

Description

2-(Methylsulfanyl)-1-[4-(trifluoromethyl)phenyl]ethan-1-one is a useful research compound. Its molecular formula is C10H9F3OS and its molecular weight is 234.24. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 13.2 g of 2-bromo-4'-(trifluoromethyl)acetophenone dissolved in 40 ml of methanol was added under ice-cooling 34.6 g of a 15% aqueous solution of methyl mercaptan sodium salt. After the reaction at room temperature for 1 hour with stirring, the resultant reaction mixture was poured into ice-cooled water and extracted with dichloromethane. The organic layer was washed with water and dried over anhydrous magnesium sulfate, followed by evaporation of the solvent to obtain 11.3 g of oily product of 2-methylthio-4'-(trifluoromethyl)acetophenone (yield: 97.7%).